Cas no 450416-09-8 (3-Bromo-4-butoxybenzoic acid)

• Product Name: 3-Bromo-4-butoxybenzoic acid
• CAS No: 450416-09-8
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• MDL: MFCD06662499
• CID: 1035037
• PubChem ID: 4778968
• Update Time: 2025-05-22

3-Bromo-4-butoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-butoxybenzoic acid
• AC1NGRQN
• AN-329
• ARONIS010180
• CTK6E3427
• MolPort-000-900-757
• SBB079974
• STL065761
• CS-0323117
• DTXSID00406528
• AN-329/43341967
• 450416-09-8
• AKOS000319426
• DB-366141
• 3-Bromo-4-butoxybenzoicacid

• MDL： MFCD06662499
• Inchi： 1S/C11H13BrO3/c1-2-3-6-15-10-5-4-8(11(13)14)7-9(10)12/h4-5,7H,2-3,6H2,1H3,(H,13,14)
• InChI Key： BVBNHQFKCXIFBR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1OCCCC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-4-butoxybenzoic acid

Recent Advances in the Study of 3-Bromo-4-butoxybenzoic Acid (CAS: 450416-09-8) in Chemical Biology and Pharmaceutical Research

3-Bromo-4-butoxybenzoic acid (CAS: 450416-09-8) is a chemically synthesized benzoic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by the presence of a bromine atom and a butoxy group on the benzoic acid scaffold, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its role as a building block in the synthesis of more complex molecules, as well as its direct biological activities.

One of the key areas of research involving 3-Bromo-4-butoxybenzoic acid is its utility as an intermediate in the synthesis of novel pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of small-molecule inhibitors targeting inflammatory pathways. The bromine moiety in the compound provides a reactive site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. This approach has led to the identification of several lead compounds with potent anti-inflammatory activity, highlighting the versatility of 450416-09-8 in drug discovery.

In addition to its role as a synthetic intermediate, 3-Bromo-4-butoxybenzoic acid has been investigated for its direct biological effects. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that this compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting potential applications in drug metabolism studies. The butoxy side chain appears to play a critical role in the compound's interaction with the enzyme active site, as demonstrated by molecular docking simulations. These findings open new avenues for the development of enzyme inhibitors or probes for studying drug-drug interactions.

The physicochemical properties of 450416-09-8 have also been a subject of recent investigation. A comprehensive characterization study published in the Journal of Pharmaceutical Sciences (2023) provided detailed data on the compound's solubility, stability, and crystallinity under various conditions. These properties are particularly important for pharmaceutical formulation development, as they influence the compound's bioavailability and processing characteristics. The study found that 3-Bromo-4-butoxybenzoic acid exhibits good thermal stability and moderate aqueous solubility, making it suitable for various dosage form developments.

Emerging research has also explored the potential of 3-Bromo-4-butoxybenzoic acid in materials science applications. A recent publication in ACS Applied Materials & Interfaces (2024) reported its use as a building block for organic electronic materials. The electron-withdrawing nature of the bromine atom combined with the electron-donating butoxy group creates interesting electronic properties that could be exploited in the design of organic semiconductors or sensing materials. This interdisciplinary application demonstrates the broad utility of this compound beyond traditional pharmaceutical uses.

Looking forward, researchers are particularly interested in exploring the structure-activity relationships of 3-Bromo-4-butoxybenzoic acid derivatives. Several ongoing studies are systematically modifying different positions on the aromatic ring to optimize biological activity while maintaining favorable physicochemical properties. The compound's relatively simple structure and ease of modification make it an ideal platform for such structure-activity relationship studies, which could lead to the discovery of novel therapeutic agents in areas such as oncology, infectious diseases, and metabolic disorders.